Cas no 827340-49-8 (1,1'-Biphenyl, 3,3'-dinitro-4,4'-bis(propoxymethyl)-)

• Product Name: 1,1'-Biphenyl, 3,3'-dinitro-4,4'-bis(propoxymethyl)-
• CAS No: 827340-49-8
• MF: C₂₀H₂₄N₂O₆
• MW: 388.414365768433
• CID: 684443
• PubChem ID: 71417486
• Update Time: 2025-04-19

1,1'-Biphenyl, 3,3'-dinitro-4,4'-bis(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3,3'-dinitro-4,4'-bis(propoxymethyl)-
• 2-nitro-4-[3-nitro-4-(propoxymethyl)phenyl]-1-(propoxymethyl)benzene
• 3,3'-DINITRO-4,4'-BIS(PROPOXYMETHYL)-1,1'-BIPHENYL
• 827340-49-8
• DTXSID60836822

• Inchi： 1S/C20H24N2O6/c1-3-9-27-13-17-7-5-15(11-19(17)21(23)24)16-6-8-18(14-28-10-4-2)20(12-16)22(25)26/h5-8,11-12H,3-4,9-10,13-14H2,1-2H3
• InChI Key： IRPTWVCAQNTGOF-UHFFFAOYSA-N
• SMILES： O(CCC)CC1C=CC(=CC=1[N+](=O)[O-])C1C=CC(COCCC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 388.16343649g/mol
• Monoisotopic Mass: 388.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 110Ų